Cas no 66737-86-8 (5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one)

• Product Name: 5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one
• CAS No: 66737-86-8
• MF: C₂₂H₂₆O₂
• MW: 322.440646648407
• CID: 964534
• PubChem ID: 6455356
• Update Time: 2025-04-19

5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 5,7-bis(1,1-dimethylethyl)-3-phenyl-(3H)-benzofuran-2-one
• 5,7-ditert-butyl-3-phenyl-3H-1-benzofuran-2-one
• SCHEMBL466160
• NS00125800
• 5,7-di-tert-butyl-3-phenylbenzofuran-2(3H)-one
• 5,7-di-tert-butyl-3-phenyl-3H-benzofuran-2-one
• 66737-86-8
• UTPKNSJKAVUAOA-UHFFFAOYSA-N
• 5,7-di-t-butyl 3-phenyl-3H-benzofuran-2-one
• A901832
• 5,7-Di-tert-butyl-3-phenyl-1-benzofuran-2(3H)-one
• DTXSID70985315
• EINECS 266-468-5

• Inchi： 1S/C22H26O2/c1-21(2,3)15-12-16-18(14-10-8-7-9-11-14)20(23)24-19(16)17(13-15)22(4,5)6/h7-13,18H,1-6H3
• InChI Key： UTPKNSJKAVUAOA-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 322.19328
• Monoisotopic Mass: 322.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 6.4

Experimental Properties

• Density: 1.061
• Boiling Point: 369.8°C at 760 mmHg
• Flash Point: 154.9°C
• Refractive Index: 1.55